2-(4-Phenyloxazol-5-yl)ethanol

• CAS No.: 89150-00-5
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(4-phenyl-1,3-oxazol-5-yl)ethanol
• InChI: InChI=1S/C11H11NO2/c13-7-6-10-11(12-8-14-10)9-4-2-1-3-5-9/h1-5,8,13H,6-7H2
• InChI Key: HUBNWLCTGNYTAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC=N2)CCO

Description

2-(4-Phenyloxazol-5-yl)ethanol is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2N Sodium hydroxide (40 ml) was added to a solution of 5-(2-formyloxyethyl)-4-phenyloxazole (12.9 g) in ethanol (40 ml). The mixture was stirred for 30 minutes, then diluted with water (80 ml) and extracted with ethyl acetate. The ethyl acetate layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was then distilled off to give 10.0 g (97.3%) of 5-(2-hydroxyethyl)-4-phenyloxazole as an oil.